Cas no 2757927-70-9 ((2,2-Dimethyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (2,2-Dimethyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757927-70-9
• MF: C₁₄H₂₀O₄S
• MW: 284.371203422546
• CID: 6410818
• PubChem ID: 165906140
• Update Time: 2025-06-08

(2,2-Dimethyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37152724
• 2757927-70-9
• (2,2-dimethyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate
• (2,2-Dimethyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H20O4S/c1-11-4-6-13(7-5-11)19(15,16)18-10-12-8-9-17-14(12,2)3/h4-7,12H,8-10H2,1-3H3
• InChI Key： SXOCMXNQIAHHJM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCOC1(C)C

Computed Properties

• Exact Mass: 284.10823029g/mol
• Monoisotopic Mass: 284.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61Ų

Additional information on (2,2-Dimethyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate

Comprehensive Overview of (2,2-Dimethyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2757927-70-9)

The compound (2,2-Dimethyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2757927-70-9) is a specialized organic sulfonate ester with growing interest in pharmaceutical and fine chemical research. Its unique structural features, including the 2,2-dimethyloxolane ring and 4-methylbenzenesulfonate moiety, make it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly exploring its applications in drug development, particularly in prodrug formulations and targeted delivery systems.

In recent years, the demand for sulfonate esters like (2,2-Dimethyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate has surged due to their versatility in organic synthesis. This compound's CAS No. 2757927-70-9 frequently appears in patent literature, highlighting its potential in creating bioactive molecules. The 2,2-dimethyloxolane group enhances solubility, while the tosylate (toluenesulfonate) component facilitates nucleophilic substitution reactions—a key reason why this chemical is trending in medicinal chemistry forums.

One of the most searched questions regarding CAS 2757927-70-9 relates to its stability under different conditions. Studies confirm that the (2,2-Dimethyloxolan-3-yl)methyl scaffold provides exceptional hydrolytic stability compared to linear analogs, making it ideal for prolonged shelf-life formulations. Meanwhile, the 4-methylbenzene-1-sulfonate group remains reactive toward amines and alcohols, enabling efficient conjugation—a feature widely discussed in peptide coupling techniques.

From an industrial perspective, 2757927-70-9 aligns with green chemistry trends. Its synthesis often employs catalytic methods to minimize waste, addressing the pharmaceutical industry's focus on sustainable intermediates. Analytical data shows >98% purity via HPLC for most commercial batches, meeting stringent requirements for GMP-grade chemicals—a critical factor for buyers comparing suppliers.

Emerging applications of (2,2-Dimethyloxolan-3-yl)methyl tosylate (an alternative name for this compound) include its use in polymer modification. The bulky dimethyloxolane group introduces steric hindrance that can tune material properties—an area gaining traction in patent searches for high-performance coatings. This dual functionality (chemical reactivity + structural modulation) explains why this CAS number appears in both material science and drug discovery publications.

For researchers querying "synthesis protocol for 2757927-70-9", recent journals describe optimized routes using 3-(hydroxymethyl)-2,2-dimethyloxolane and 4-methylbenzenesulfonyl chloride under mild conditions. These methods emphasize yield improvement (>85%) and scalability—top priorities for process chemists. The compound's characteristic NMR peaks (δ 1.28 ppm for gem-dimethyl groups, δ 7.80 ppm for aromatic protons) are well-documented, aiding in quality verification.

Regulatory databases classify CAS 2757927-70-9 as non-hazardous under standard handling conditions, though proper PPE is recommended. This safety profile contributes to its adoption in academic labs exploring new sulfonation methodologies. Notably, its logP value (~2.1) suggests favorable membrane permeability, sparking interest in its use for prodrug design—a hot topic in ADC (antibody-drug conjugate) research.

In analytical applications, (2,2-Dimethyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate serves as a reference standard for method development. Its UV absorption maxima at 224 nm and 262 nm enable sensitive detection in HPLC-UV systems. These technical attributes are frequently cited in method validation reports, particularly for impurity profiling in active pharmaceutical ingredients (APIs).

Market analysis indicates rising procurement of 2757927-70-9 by CROs (Contract Research Organizations) for custom synthesis projects. The compound's MW 282.36 g/mol and crystalline form (mp 68-71°C) facilitate precise dosing—a practical advantage over oily sulfonates. Suppliers highlighting batch-to-batch consistency for this CAS number gain competitive edge in B2B platforms.

Future prospects for (2,2-Dimethyloxolan-3-yl)methyl tosylate include exploration in click chemistry applications, where its sulfonate group could enable new bioconjugation strategies. With over 15 patent citations since 2020, this niche chemical exemplifies how tailored sulfonates are enabling breakthroughs across therapeutic areas—from oncology to CNS disorders.